N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-methylacetamide

• Molecular Formula: C21H17F4N3OS
• Molecular Weight: 435.4 g/mol
• IUPAC Name: N-benzyl-2-[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl-N-methylacetamide
• InChI: InChI=1S/C21H17F4N3OS/c1-28(12-14-5-3-2-4-6-14)19(29)13-30-20-26-17(11-18(27-20)21(23,24)25)15-7-9-16(22)10-8-15/h2-11H,12-13H2,1H3
• InChI Key: YQRCJTJMKCONSN-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CC=C1)C(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=C(C=C3)F

Description

N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-methylacetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-methylacetamide is not fully understood. However, it is believed to exert its anticancer and anti-inflammatory effects by inhibiting certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-methylacetamide has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and reduce oxidative stress in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-methylacetamide in lab experiments is its high potency and specificity. It is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-methylacetamide. These include further studies on its mechanism of action, optimization of its synthesis method, and testing its efficacy in animal models. Additionally, research on its potential use in other fields, such as neurodegenerative diseases and autoimmune disorders, may also be explored.
In conclusion, N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-methylacetamide is a compound with significant potential for various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of novel therapeutic agents for various diseases.

Synthesis Methods

The synthesis of N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-methylacetamide involves the reaction of N-methylacetamide with 4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinethiol in the presence of a base and a catalyst. The resulting product is then treated with benzyl chloride to obtain the final compound.

Scientific Research Applications

N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-methylacetamide has been extensively studied for its potential applications in various fields. It has been found to have anticancer properties and has been tested against various cancer cell lines. It has also been studied for its potential use as an anti-inflammatory agent and has shown promising results in animal models.